Cas no 62374-04-3 (Bicyclo[2.2.2]oct-2-ene-2-carboxaldehyde, 3-(3,4-dichlorophenyl)-)

Bicyclo[2.2.2]oct-2-ene-2-carboxaldehyde, 3-(3,4-dichlorophenyl)- structure
62374-04-3 structure
Product name:Bicyclo[2.2.2]oct-2-ene-2-carboxaldehyde, 3-(3,4-dichlorophenyl)-
CAS No:62374-04-3
MF:C15H14Cl2O
MW:281.177062511444
CID:447400
PubChem ID:20161611

Bicyclo[2.2.2]oct-2-ene-2-carboxaldehyde, 3-(3,4-dichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.2]oct-2-ene-2-carboxaldehyde, 3-(3,4-dichlorophenyl)-
    • 3-(3,4-dichlorophenyl)bicyclo[2.2.2]oct-2-ene-2-carbaldehyde
    • 62374-04-3
    • SCHEMBL10734250
    • 3-formyl-2-(3,4-dichlorophenyl)bicyclo[2,2,2]oct-2-ene
    • DTXSID80603159
    • VEHQVTZYRJRLIR-UHFFFAOYSA-N
    • Inchi: InChI=1S/C15H14Cl2O/c16-13-6-5-11(7-14(13)17)15-10-3-1-9(2-4-10)12(15)8-18/h5-10H,1-4H2
    • InChI Key: VEHQVTZYRJRLIR-UHFFFAOYSA-N
    • SMILES: C1CC2CCC1C(=C2C3=CC(=C(C=C3)Cl)Cl)C=O

Computed Properties

  • Exact Mass: 280.04232
  • Monoisotopic Mass: 280.0421705g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

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